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Abstract

Maltobionic acid, a bionic acid derived from the oxidation of maltose, is a polyhydroxy acid of
increasing interest in the pharmaceutical, cosmetic, and food industries. Its unique chemical
structure, comprising a gluconic acid moiety linked to a glucose unit, imparts a range of
desirable properties including high water solubility, chelation capacity, and humectant
characteristics. This technical guide provides an in-depth overview of the fundamental chemical
properties of maltobionic acid, complete with quantitative data, detailed experimental
protocols, and visualizations to support research and development activities.

Chemical Structure and Identification

Maltobionic acid, systematically named 4-O-a-D-glucopyranosyl-D-gluconic acid, is a
disaccharide derivative. The anomeric carbon of the glucose unit is oxidized to a carboxylic
acid, forming gluconic acid. This structure is responsible for its acidic nature and its ability to
form salts and lactones.

e Chemical Formula: C12H22012[1]
e Molecular Weight: 358.30 g/mol

e CAS Number: 534-42-9
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Physicochemical Properties

The physicochemical properties of maltobionic acid are summarized in the table below. These
properties are crucial for its application in various formulations.

Property Value Reference
Melting Point 97.3°C [1]
pKa 3.54 [1]
Solubility in Water (22 °C) 3.3 g/100 mL [1]
Solubility in Acetone Low [1]

Specific Optical Rotation
([a]D20)

+83.2°

Key Chemical Characteristics
Acidity and pKa

Maltobionic acid is a weak acid with a pKa of 3.54. This acidity is attributed to the carboxylic
acid group of the gluconic acid moiety. The pKa value is a critical parameter in drug
development and formulation, as it influences the ionization state of the molecule at a given
pH, which in turn affects its solubility, absorption, and interaction with other molecules.

Chelating Properties

A significant feature of maltobionic acid is its ability to chelate metal ions. The multiple
hydroxyl groups and the carboxylic acid group provide multiple sites for coordination with metal
cations. This property is particularly effective for chelating iron, with studies showing a
significant chelating effect. This makes maltobionic acid a potent antioxidant, as it can
sequester pro-oxidant metal ions.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10764696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10764696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10764696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10764696/
https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
( ) Coordination Bonds

‘ 2 )

Click to download full resolution via product page

Caption: Metal ion chelation by Maltobionic Acid.

Stability

Maltobionic acid is a stable compound under normal conditions. However, like other
polyhydroxy acids, it can be susceptible to degradation at high temperatures and extreme pH
values. In agueous solutions, an equilibrium can exist between the open-chain carboxylic acid
form and the lactone form, where the carboxylic acid group has cyclized with one of the
hydroxyl groups.

Experimental Protocols

This section provides detailed methodologies for the determination of key chemical properties
of maltobionic acid.

Synthesis and Purification of Maltobionic Acid

Maltobionic acid is typically produced by the enzymatic oxidation of maltose. The resulting
sodium maltobionate is then converted to the free acid form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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